Cas no 1020051-64-2 (N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1020051-64-2
• MF: C₁₄H₁₃FN₄OS
• MW: 304.342624425888
• CID: 5911992
• PubChem ID: 16952302
• Update Time: 2025-07-15

N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• SR-01000912808-1
• 1020051-64-2
• N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-1,5-dimethylpyrazole-3-carboxamide
• AKOS024648968
• F2446-0253
• SR-01000912808
• 1H-Pyrazole-3-carboxamide, N-(6-fluoro-3-methyl-2(3H)-benzothiazolylidene)-1,5-dimethyl-

• Inchi： 1S/C14H13FN4OS/c1-8-6-10(17-19(8)3)13(20)16-14-18(2)11-5-4-9(15)7-12(11)21-14/h4-7H,1-3H3
• InChI Key： IHSKYGDYSAZKCN-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(N=C2N(C)C3=CC=C(F)C=C3S2)=O)=N1

Computed Properties

• Exact Mass: 304.07941039g/mol
• Monoisotopic Mass: 304.07941039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 479.8±55.0 °C(Predicted)
• pka: -0.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS 1020051-64-2)

The compound N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide, identified by its CAS number 1020051-64-2, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and pyrazole moieties in its structure enhances its pharmacological profile, making it a subject of interest for researchers exploring novel drug candidates.

In recent years, the scientific community has shown a growing interest in benzothiazole-based compounds due to their promising applications in treating various diseases. The 6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazole core of this molecule is particularly noteworthy, as it contributes to its stability and bioavailability. Additionally, the 1,5-dimethyl-1H-pyrazole-3-carboxamide moiety introduces a layer of complexity that can influence the compound's interaction with biological targets. Researchers are actively investigating its potential as a kinase inhibitor or anti-inflammatory agent, given the rising demand for targeted therapies in conditions like autoimmune disorders and cancer.

The synthesis and characterization of CAS 1020051-64-2 have been documented in several peer-reviewed journals, highlighting its chemical stability and solubility in various solvents. These properties are critical for its formulation into viable pharmaceutical products. Moreover, the compound's molecular weight and logP value suggest favorable pharmacokinetic properties, which are essential for oral bioavailability. As the pharmaceutical industry shifts toward personalized medicine, compounds like N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide are being evaluated for their potential to address unmet medical needs.

One of the most frequently searched questions related to this compound is its mechanism of action and therapeutic potential. Preliminary studies suggest that it may interact with specific enzyme pathways, although further research is needed to confirm these findings. Another area of interest is its synthetic route, which involves multi-step organic reactions to achieve high purity and yield. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and reduce potential side effects.

From an industrial perspective, CAS 1020051-64-2 is considered a valuable intermediate in the development of novel small-molecule drugs. Its versatility allows for modifications that can lead to the discovery of next-generation therapeutics. As the demand for precision medicine grows, compounds like this are expected to play a pivotal role in advancing drug discovery pipelines. Companies specializing in contract research organizations (CROs) and pharmaceutical development are increasingly incorporating such molecules into their portfolios.

In conclusion, N-(6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide represents a promising candidate for further investigation in drug development. Its unique structural features, combined with its potential biological activities, make it a standout molecule in the realm of medicinal chemistry. As research progresses, this compound may pave the way for innovative treatments addressing some of the most challenging medical conditions today.